N'-[1-(2,5-dihydroxyphenyl)ethylidene]-3,4-dimethoxybenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-1-(2,5-dihydroxyphenyl)ethylideneamino]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H18N2O6S/c1-10(13-8-11(19)4-6-14(13)20)17-18-25(21,22)12-5-7-15(23-2)16(9-12)24-3/h4-9,18-20H,1-3H3/b17-10-
• InChI Key: WCPMBGDIOVBHAN-YVLHZVERSA-N
• Canonical SMILES: CC(=NNS(=O)(=O)C1=CC(=C(C=C1)OC)OC)C2=C(C=CC(=C2)O)O
• Isomeric SMILES: C/C(=N/NS(=O)(=O)C1=CC(=C(C=C1)OC)OC)/C2=C(C=CC(=C2)O)O
• Molecular Formula: C16H18N2O6S
• Molecular Weight: 366.4 g/mol

Description

N-[1-(2,5-dihydroxyphenyl)ethylidene]-3,4-dimethoxybenzenesulfonohydrazide, also known as DHED, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DHED is a derivative of the hormone, estradiol, and has been shown to have neuroprotective and anti-inflammatory properties.

Mechanism of Action

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-3,4-dimethoxybenzenesulfonohydrazide acts as an estrogen receptor agonist, which means that it binds to estrogen receptors in the body and produces similar effects to estrogen. This compound has been shown to have a higher affinity for estrogen receptor beta (ERβ) than estrogen receptor alpha (ERα), which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound promotes the survival of neurons and reduces inflammation in the brain. This compound has also been shown to have anti-cancer effects by inhibiting the growth of breast cancer cells. In vivo studies have shown that this compound improves cognitive function and reduces motor deficits in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-3,4-dimethoxybenzenesulfonohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. This compound has also been shown to have low toxicity in animal studies. However, this compound has some limitations for lab experiments. It has poor solubility in water, which may limit its use in certain experiments. This compound is also a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on N'-[1-(2,5-dihydroxyphenyl)ethylidene]-3,4-dimethoxybenzenesulfonohydrazide. One area of interest is the potential use of this compound in the treatment of neurological disorders. Further studies are needed to determine the optimal dose and treatment duration of this compound for these conditions. Another area of interest is the potential use of this compound in the prevention and treatment of breast cancer. Additional studies are needed to determine the mechanism of action of this compound in breast cancer cells and to evaluate its efficacy in animal models of breast cancer. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound and to identify potential applications in other areas of medicine.

Synthesis Methods

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-3,4-dimethoxybenzenesulfonohydrazide is synthesized through a multi-step process starting with the reaction of 2,5-dihydroxybenzaldehyde with ethyl acetoacetate to form 1-(2,5-dihydroxyphenyl)ethanone. This intermediate is then reacted with 3,4-dimethoxybenzenesulfonyl hydrazide to form this compound.

Scientific Research Applications

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-3,4-dimethoxybenzenesulfonohydrazide has been studied extensively for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has been shown to have neuroprotective effects by promoting the survival of neurons and reducing inflammation in the brain. This compound has also been studied for its potential use in the treatment of breast cancer.